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Introduction

CDK2 degrader 2 (Catalog No. HY-163815) is a potent and selective Proteolysis Targeting
Chimera (PROTAC) designed for the targeted degradation of Cyclin-Dependent Kinase 2
(CDK2).[1][2][3] As a key regulator of the G1/S phase transition in the cell cycle, CDK2 is a
protein of significant interest in cancer research.[4] Dysregulation of CDK2 activity is implicated
in the uncontrolled proliferation of cancer cells.[1][2] CDK2 degrader 2 functions by hijacking
the ubiquitin-proteasome system to induce the degradation of CDK2, offering a powerful tool for
studying the cellular consequences of CDK2 ablation and as a potential therapeutic strategy.[1]
[2][5] This document provides detailed application notes and protocols for the effective use of
CDK2 degrader 2 in a cell culture setting.

Mechanism of Action

CDK2 degrader 2 is a heterobifunctional molecule composed of a ligand that binds to CDK2, a
linker, and a ligand that recruits an E3 ubiquitin ligase, such as Cereblon (CRBN).[1] This
binding induces the formation of a ternary complex between CDK2, the degrader, and the E3
ligase. This proximity facilitates the ubiquitination of CDK2, marking it for subsequent
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degradation by the 26S proteasome. This targeted degradation leads to a rapid and sustained
depletion of cellular CDK2 levels.
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Mechanism of CDK2 Degrader 2
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Experimental Workflow for CDK2 Degradation Analysis
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CDK?2 Signaling Pathway in G1/S Transition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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